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Compound of Interest

Compound Name: N-nitroso-desmethyl-tramadol

Cat. No.: B15815551

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of N-nitroso-desmethyl-tramadol, a nitrosamine impurity of the analgesic drug

tramadol. Due to its classification as a potential mutagenic impurity, understanding its chemical

and physical characteristics is of significant importance for risk assessment and control in

pharmaceutical development and manufacturing.

Core Physicochemical Data
N-nitroso-desmethyl-tramadol is an N-nitroso derivative of desmethyltramadol, a metabolite

of tramadol. The available data on its physicochemical properties are summarized below. It is

important to note that much of the available data is computed, with experimentally determined

values being scarce in publicly accessible literature.

Identity and Structure
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Property Value Source

Chemical Name

N-[[(1R,2R)-2-hydroxy-2-(3-

methoxyphenyl)cyclohexyl]met

hyl]-N-methylnitrous amide

[1]

Synonyms

N-Nitroso Rac N-Desmethyl

Tramadol, N-

Nitrosodesmethyltramadol, N-

Desmethyl N-Nitroso Tramadol

[1]

Molecular Formula C₁₅H₂₂N₂O₃ [1][2]

Molecular Weight 278.35 g/mol [1][2]

CAS Number Not Available [2]

Physicochemical Properties
Property Value Source/Comment

Appearance
Off-white solid or light yellow

thick syrup
[2][3]

Melting Point Not Available [2]

Boiling Point Not Available [3]

pKa Not Available

LogP (XLogP3) 2.6 Computed value[1]

Solubility
Soluble in Methanol (MEOH)

and Acetonitrile
[2][3]

Polar Surface Area 62.1 Å² Computed value[1]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of N-
nitroso-desmethyl-tramadol are not readily available in the scientific literature. However,
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standardized methodologies for small molecules can be applied. The following are generalized

protocols that would be suitable for characterizing this compound.

Determination of Melting Point
A calibrated differential scanning calorimeter (DSC) would be the preferred instrument for

determining the melting point of solid N-nitroso-desmethyl-tramadol.

A small sample (1-3 mg) is accurately weighed into an aluminum DSC pan.

The pan is hermetically sealed.

The sample is heated at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere.

The onset and peak of the endothermic melting event are recorded to determine the melting

range and melting point.

Determination of LogP (Octanol-Water Partition
Coefficient)
The shake-flask method is a classical approach for the experimental determination of LogP.

A solution of N-nitroso-desmethyl-tramadol is prepared in n-octanol that has been pre-

saturated with water.

An equal volume of water pre-saturated with n-octanol is added to the octanol solution in a

separatory funnel.

The mixture is shaken vigorously for a set period (e.g., 1 hour) to allow for partitioning of the

analyte between the two phases.

The funnel is allowed to stand until the two phases have completely separated.

The concentration of N-nitroso-desmethyl-tramadol in both the n-octanol and aqueous

phases is determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.
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The LogP is calculated as the base-10 logarithm of the ratio of the concentration in the

octanol phase to the concentration in the aqueous phase.

Determination of Aqueous Solubility
A common method for determining aqueous solubility is the equilibrium solubility method.

An excess amount of N-nitroso-desmethyl-tramadol is added to a known volume of an

aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed vial.

The suspension is agitated at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient

period to reach equilibrium (e.g., 24-48 hours).

The suspension is then filtered to remove the undissolved solid.

The concentration of the dissolved N-nitroso-desmethyl-tramadol in the filtrate is

quantified using a suitable analytical technique like HPLC.

Metabolic Pathway and Formation
N-nitroso-desmethyl-tramadol is not a metabolite of tramadol but rather a nitrosamine

derivative of one of its metabolites, N-desmethyltramadol (M2). The formation of M2 occurs in

the liver, primarily catalyzed by the cytochrome P450 enzymes CYP2B6 and CYP3A4.[4] The

subsequent nitrosation to form N-nitroso-desmethyl-tramadol is a chemical reaction that can

occur under specific conditions, such as the presence of nitrite sources.

Tramadol N-desmethyltramadol (M2)

CYP2B6 / CYP3A4
(N-demethylation) N-nitroso-desmethyl-tramadol

Nitrosating agents
(e.g., nitrites)

Click to download full resolution via product page

Caption: Metabolic formation of the precursor and subsequent nitrosation.

Analytical Workflow for Quantification
The quantification of N-nitroso-desmethyl-tramadol in pharmaceutical substances typically

involves highly sensitive analytical techniques due to the low acceptable intake limits for
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nitrosamines. A general workflow for such an analysis is outlined below.

Sample Preparation
(e.g., Drug Product)

Extraction
(e.g., Solid-Phase Extraction)

LC-MS/MS Analysis
(e.g., Triple Quadrupole)

Quantification
(Comparison to Reference Standard)

Result Reporting
(ng/day)

Click to download full resolution via product page

Caption: A typical analytical workflow for nitrosamine impurity quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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